Cas no 828276-73-9 (Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, butyl ester)

Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, butyl ester structure
828276-73-9 structure
Product Name:Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, butyl ester
CAS No:828276-73-9
MF:C9H18O6S
MW:254.300622463226
CID:681430
PubChem ID:23283954
Update Time:2025-04-19

Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, butyl ester
    • butyl 3-hydroxy-4-methylsulfonyloxybutanoate
    • Butyl 3-hydroxy-4-[(methanesulfonyl)oxy]butanoate
    • 828276-73-9
    • SCHEMBL6155426
    • DTXSID20632544
    • Inchi: 1S/C9H18O6S/c1-3-4-5-14-9(11)6-8(10)7-15-16(2,12)13/h8,10H,3-7H2,1-2H3
    • InChI Key: VPCHPJXXXLUUAQ-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OCC(CC(=O)OCCCC)O

Computed Properties

  • Exact Mass: 254.08240946g/mol
  • Monoisotopic Mass: 254.08240946g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 98.3Ų
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